Nitrofenac Nitrofenac
Brand Name: Vulcanchem
CAS No.: 154766-10-6
VCID: VC21155935
InChI: InChI=1S/C18H18Cl2N2O5/c19-14-7-5-8-15(20)18(14)21-16-9-2-1-6-13(16)12-17(23)26-10-3-4-11-27-22(24)25/h1-2,5-9,21H,3-4,10-12H2
SMILES: C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl
Molecular Formula: C18H18Cl2N2O5
Molecular Weight: 413.2 g/mol

Nitrofenac

CAS No.: 154766-10-6

Cat. No.: VC21155935

Molecular Formula: C18H18Cl2N2O5

Molecular Weight: 413.2 g/mol

* For research use only. Not for human or veterinary use.

Nitrofenac - 154766-10-6

Specification

CAS No. 154766-10-6
Molecular Formula C18H18Cl2N2O5
Molecular Weight 413.2 g/mol
IUPAC Name 4-nitrooxybutyl 2-[2-(2,6-dichloroanilino)phenyl]acetate
Standard InChI InChI=1S/C18H18Cl2N2O5/c19-14-7-5-8-15(20)18(14)21-16-9-2-1-6-13(16)12-17(23)26-10-3-4-11-27-22(24)25/h1-2,5-9,21H,3-4,10-12H2
Standard InChI Key CQVHWLHWUZRTQC-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl
Canonical SMILES C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl

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